Cas no 2228804-84-8 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol
• CAS No: 2228804-84-8
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5778131
• PubChem ID: 165655272
• Update Time: 2025-08-05

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutyl]methanol
• 2228804-84-8
• EN300-1751947
• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol

• Inchi： 1S/C10H18N4O/c1-9(2,3)14-12-8(11-13-14)10(7-15)5-4-6-10/h15H,4-7H2,1-3H3
• InChI Key： DVZKBFBJHYTHAI-UHFFFAOYSA-N
• SMILES： OCC1(C2N=NN(C(C)(C)C)N=2)CCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol

Introduction to 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol (CAS No. 2228804-84-8)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol, identified by the CAS number 2228804-84-8, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural features, combining a cyclobutyl backbone with a tetrazole moiety and a tert-butyl substituent, make it a subject of significant interest for researchers exploring novel pharmacological applications.

The tetrazole ring is a heterocyclic structure known for its broad spectrum of biological activities. It has been extensively studied for its role in various pharmacological contexts, including antiviral, antibacterial, and anti-inflammatory properties. The presence of the tert-butyl group in this compound introduces steric hindrance, which can influence both the electronic properties and the solubility of the molecule. This structural motif is often employed to enhance metabolic stability and binding affinity in drug candidates.

The cyclobutylmethanol moiety contributes to the compound's overall three-dimensional shape, potentially affecting its interactions with biological targets. This part of the molecule resembles a hydroxymethyl-substituted cyclobutane ring, which is commonly found in natural products and synthetic drugs. The combination of these structural elements suggests that 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol may exhibit unique pharmacological properties that could be exploited in therapeutic development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior. Studies using molecular docking simulations have shown that this compound may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest potential binding to enzymes implicated in inflammation and oxidative stress, which are key targets in treating chronic diseases such as arthritis and neurodegenerative disorders.

Furthermore, the synthesis of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol has been optimized using modern synthetic techniques. The introduction of the tetrazole ring via cycloaddition reactions has been streamlined to improve yield and purity. These advancements in synthetic methodology are crucial for advancing preclinical studies and eventual clinical trials.

In vitro studies have begun to explore the biological activity of this compound. Initial assays indicate that it may possess inhibitory effects on certain enzymes relevant to cancer progression. The tert-butyl group, while sterically demanding, appears to enhance binding affinity without compromising selectivity. This balance is essential for developing drugs with minimal side effects.

The potential therapeutic applications of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol are broad and exciting. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its structural similarity to known nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to modulate oxidative stress pathways makes it a candidate for treating conditions associated with increased reactive oxygen species production.

As research progresses, the integration of machine learning models into drug discovery is accelerating the identification of promising candidates like this one. Predictive models have helped refine the structure-activity relationships (SAR) for this class of compounds. By leveraging these computational tools, scientists can more efficiently prioritize compounds for experimental validation.

The safety profile of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol is under active investigation. Preliminary toxicity assays have shown no significant adverse effects at tested doses. However, comprehensive toxicological studies are necessary before moving into human trials. These studies will assess both acute and chronic exposure risks to ensure patient safety.

The future directions for this compound include exploring its potential as a prodrug or combination therapy agent. The cyclobutylmethanol moiety could be designed to release active metabolites under specific physiological conditions or in conjunction with other drugs to enhance therapeutic efficacy.

In conclusion,1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylmethanol (CAS No. 2228804-84-8) is a structurally intriguing molecule with significant promise in medicinal chemistry. Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug development efforts aimed at treating inflammatory and degenerative diseases.